![molecular formula C7H6N2 B041241 3-Methylisonicotinonitrile CAS No. 7584-05-6](/img/structure/B41241.png)
3-Methylisonicotinonitrile
Overview
Description
3-Methylisonicotinonitrile, also known as 3-MECN, is a chemical compound that has a wide range of applications in the scientific research field. It has been used in various areas of research, including biochemistry, pharmacology, and toxicology, to name a few. 3-MECN has been found to possess many unique properties, such as its ability to act as a substrate for enzymes, its ability to act as a ligand for receptors, and its ability to bind to DNA. Furthermore, 3-MECN has been found to have potential therapeutic applications, such as its ability to inhibit the growth of cancer cells.
Scientific Research Applications
Photonics Research : The progress in III-Nitride photonics research, applicable in energy, biosensors, laser devices, and communications, highlights the importance of materials like 3-Methylisonicotinonitrile in technological advancements (Tansu et al., 2010).
Green Chemistry : Ionic liquids, potentially using compounds like this compound, serve as recyclable catalysts and reaction mediums in organic reactions, demonstrating innovative approaches in undergraduate education for green chemistry (Verdía et al., 2017).
Neuroscience Research : The study of nitric oxide produced by compounds like this compound in 3-nitropropionic acid reveals its role in depressing spinal reflexes in neonatal rats, with implications for understanding neurological processes (Gupta & Deshpande, 2009).
Nanomaterials in Biosensing : Group III nitride nanomaterials, related to compounds like this compound, offer superior biosensing performance due to their unique physical/chemical properties and biocompatibility, crucial for biosensor development (Li & Liu, 2017).
Catalysis Research : The use of nickel complexes in the catalytic isomerization of compounds similar to this compound demonstrates the potential in synthetic chemistry and industrial applications (Acosta-Ramírez et al., 2008).
Environmental and Energy Applications : Graphitic carbon nitride materials, related to this compound, show promise in environmental protection, energy conversion, and storage, with potential applications in photocatalysis and fuel cells (Zheng et al., 2012).
Analytical Chemistry : Techniques involving methylamine-modified graphene, potentially derived from compounds like this compound, provide effective analysis methods for neonicotinoid insecticides in agricultural products (Shi et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-methylpyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-6-5-9-3-2-7(6)4-8/h2-3,5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFNWPKSTEHBXSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50226733 | |
Record name | 3-Methylisonicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50226733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7584-05-6 | |
Record name | 3-Methyl-4-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7584-05-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methylisonicotinonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007584056 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methylisonicotinonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50226733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylisonicotinonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.629 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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